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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084

An In-depth Technical Guide to the Physical Properties of Diethyl Oxalate-13C2

This guide provides a comprehensive overview of the key physical properties of Diethyl
oxalate-13C2, specifically its boiling point and density. It is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis who utilize
isotopically labeled compounds. This document includes tabulated physical data and a detailed
experimental protocol for the synthesis of the unlabeled analogous compound, diethyl oxalate.

Core Physical Properties

Diethyl oxalate-13C2 is the isotopically labeled form of diethyl oxalate, containing two carbon-
13 atoms. Its physical properties are nearly identical to its unlabeled counterpart.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of Diethyl oxalate-13C2 and its
unlabeled form for comparative purposes.
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Property Diethyl oxalate-13C2 Unlabeled Diethyl oxalate
Boiling Point 185 °C (lit.)[1] 185.7 °C[2][3], 186 °C[4]
_ 1.0785 g/mL at 20 °C[2][3],
Density 1.091 g/mL at 25 °C[1]
1.076 g/mL at 25 °C[5][6]
Molecular Weight 148.13 g/mol [7] 146.14 g/mol [2]
Appearance Colorless oily liquid[5][8] Colorless oily liquid[5][8]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of Diethyl
oxalate-13C2 are not detailed in the provided literature, the synthesis of its unlabeled
analogue, diethyl oxalate, is well-documented. The following is a representative procedure for
its synthesis via esterification.

Synthesis of Diethyl Oxalate

This protocol describes the synthesis of diethyl oxalate from anhydrous oxalic acid and ethanol.
Materials:

e Anhydrous oxalic acid

e Anhydrous ethanol

e Benzene (or Toluene)[5][9]

o Concentrated sulfuric acid

o Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

Procedure:

e Areaction flask is equipped with a stirrer and a water separator.
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e Anhydrous oxalic acid (0.5 mol), anhydrous ethanol (1.76 mol), benzene (200 ml), and
concentrated sulfuric acid (10 ml) are added to the reaction flask.[9]

e The mixture is heated under stirring to a reflux at 68-70 °C for azeotropic dehydration.[9][10]
e Once water is no longer being separated, the reaction is considered complete.
e The excess ethanol and benzene are then removed by evaporation.[9]

 After cooling, the crude product is washed sequentially with water and a saturated sodium
bicarbonate solution, followed by another water wash.[9]

e The washed product is dried using anhydrous sodium sulfate.[9]

e The final product, diethyl oxalate, is obtained by atmospheric distillation, collecting the
fraction at 182-184 °C.[6][9] An alternative is distillation under reduced pressure to collect the
fraction at 103 °C / 6kPa.[5][8][10]

Visualizations

The following diagram illustrates the workflow for the synthesis of diethyl oxalate.
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Caption: Workflow for the synthesis of diethyl oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Diethyl oxalate-13C2 13C 99atom 150992-84-0 [sigmaaldrich.com]
. Diethyl Oxalate [drugfuture.com]

. Diethyl Oxalate | C6H1004 | CID 7268 - PubChem [pubchem.ncbi.nim.nih.gov]

. chembk.com [chembk.com]

. Diethyl oxalate | 95-92-1 [chemicalbook.com]

1
2
3
» 4. Diethyl oxalate - Wikipedia [en.wikipedia.org]
5
6
7

[i.sotope.com]
o 8. Page loading... [wap.guidechem.com]
e 9. the synthesis of diethyl oxalate Chemicalbook [chemicalbook.com]
e 10. bdmaee.net [bdmaee.net]

 To cite this document: BenchChem. [Physical properties of Diethyl oxalate-13C2 (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033084#physical-properties-of-diethyl-oxalate-13c2-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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